2-(2-Chloro-1,1,2,2-tetradeuterioethyl)isoindole-1,3-dione
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Overview
Description
“2-(2-Chloro-1,1,2,2-tetradeuterioethyl)isoindole-1,3-dione” is a derivative of isoindole-1,3-dione . Isoindole-1,3-dione derivatives, commonly known as phthalimides, represent an important class of biological and pharmaceutical compounds, including indole alkaloids . They are widespread structural motifs in a plethora of different natural products .
Synthesis Analysis
Isoindole-1,3-dione derivatives are usually synthesized by the condensation of a phthalic anhydride with primary amines . The synthesis of fused multifunctionalized isoindole-1,3-diones involves a hexadehydro-Diels–Alder domino reaction of various substituted tetraynes and imidazole derivatives . This transformation involves the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of isoindole-1,3-dione derivatives include the formation of three new C–C bonds and two new C aryl –O bonds via intramolecular cyclization and intermolecular coupling oxidation reactions .Scientific Research Applications
Structural and Vibrational Studies
Research on derivatives of 2-(2-Chloro-1,1,2,2-tetradeuterioethyl)isoindole-1,3-dione, such as 2-chloro-1H-isoindole-1,3(2H)-dione, emphasizes the use of Fourier transform infrared (FTIR) and FT-Raman spectra to understand their vibrational modes. Detailed vibrational assignment and analysis were conducted to correlate experimental data with theoretical models, specifically using density functional theory (DFT) methods. This approach aids in the precise determination of structural parameters and the potential energy distributions of fundamental vibrations, facilitating a deeper understanding of the molecular structure and behavior of these compounds (Arjunan et al., 2009).
Synthesis of Derivatives
The development of novel polysubstituted isoindole-1,3-dione analogues demonstrates the chemical versatility of this compound class. Techniques such as microwave irradiation have been utilized to synthesize tricyclic derivatives, showcasing the compound's potential as a scaffold for further chemical modification and exploration in synthetic chemistry (Tan et al., 2014).
Optical Properties
The study of isoindoline-1,3-dione compounds reveals insights into their optical properties, including optical band gap, refractive index, and absorbance band edge. Such characteristics are crucial for potential applications in materials science, where these compounds could be used in the development of optical materials with specific absorbance and transmission properties (Tan et al., 2018).
Anticancer Activity
Isoindole-1,3(2H)-dione derivatives have been investigated for their cytotoxic effects against various cancer cell lines. The presence of different substituents significantly influences the anticancer activity of these compounds. This opens up possibilities for the development of new chemotherapeutic agents based on isoindole-1,3(2H)-dione derivatives with tailored pharmacological profiles (Tan et al., 2020).
Antimicrobial Properties
The synthesis of novel azaimidoxy compounds derived from isoindole-1,3(2H)-dione and their subsequent antimicrobial screening highlight the potential of these derivatives as chemotherapeutic agents. The exploration of these compounds for antimicrobial activities contributes to the search for new therapeutic options against resistant microbial strains (Jain et al., 2006).
Mechanism of Action
Target of Action
The primary target of 2-(2-Chloro-1,1,2,2-tetradeuterioethyl)isoindole-1,3-dione is the human dopamine receptor D2 (hD2R) . This receptor plays a crucial role in the dopaminergic system, which is involved in several key physiological processes, including motor control, reward, and reinforcement .
Mode of Action
The compound interacts with the hD2R at its allosteric binding site . The interactions include one electrostatic interaction, four hydrophobic interactions, and five π–π interactions . These interactions can modulate the receptor’s activity, leading to changes in the downstream signaling pathways .
Biochemical Pathways
Given its interaction with the hd2r, it is likely that it influences the dopaminergic signaling pathways . These pathways play a crucial role in various neurological processes
Properties
IUPAC Name |
2-(2-chloro-1,1,2,2-tetradeuterioethyl)isoindole-1,3-dione |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H8ClNO2/c11-5-6-12-9(13)7-3-1-2-4-8(7)10(12)14/h1-4H,5-6H2/i5D2,6D2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZPHGARLYQHMNTB-NZLXMSDQSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C2=O)CCCl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
[2H]C([2H])(C([2H])([2H])Cl)N1C(=O)C2=CC=CC=C2C1=O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H8ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10732421 |
Source
|
Record name | 2-[2-Chloro(~2~H_4_)ethyl]-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10732421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
213.65 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
1252995-10-0 |
Source
|
Record name | 2-[2-Chloro(~2~H_4_)ethyl]-1H-isoindole-1,3(2H)-dione | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10732421 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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